Cas no 1557400-41-5 (3,3-Difluoro-2,2-dimethyl-2,3-dihydro-1h-inden-1-amine)

• Product Name: 3,3-Difluoro-2,2-dimethyl-2,3-dihydro-1h-inden-1-amine
• CAS No: 1557400-41-5
• MF: C₁₁H₁₃F₂N
• MW: 197.22442984581
• CID: 5925310
• PubChem ID: 83854925
• Update Time: 2025-09-23

3,3-Difluoro-2,2-dimethyl-2,3-dihydro-1h-inden-1-amine Chemical and Physical Properties

Names and Identifiers

• 1557400-41-5
• 3,3-difluoro-2,2-dimethyl-2,3-dihydro-1h-inden-1-amine
• EN300-7438787
• 3,3-Difluoro-2,2-dimethyl-2,3-dihydro-1h-inden-1-amine

• Inchi： 1S/C11H13F2N/c1-10(2)9(14)7-5-3-4-6-8(7)11(10,12)13/h3-6,9H,14H2,1-2H3
• InChI Key： MQESIJQLQDPZGL-UHFFFAOYSA-N
• SMILES： FC1(C2C=CC=CC=2C(C1(C)C)N)F

Computed Properties

• Exact Mass: 197.10160574g/mol
• Monoisotopic Mass: 197.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 3,3-Difluoro-2,2-dimethyl-2,3-dihydro-1h-inden-1-amine

Introduction to 3,3-Difluoro-2,2-dimethyl-2,3-dihydro-1H-inden-1-amine (CAS No. 1557400-41-5)

3,3-Difluoro-2,2-dimethyl-2,3-dihydro-1H-inden-1-amine, identified by its Chemical Abstracts Service (CAS) number 1557400-41-5, is a fluorinated heterocyclic amine that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of indene derivatives, characterized by its fused benzene and cyclohexene rings, with distinct fluorine and methyl substituents that impart unique electronic and steric properties. The structural motif of this molecule makes it a promising candidate for further exploration in drug discovery and development.

The synthesis of 3,3-Difluoro-2,2-dimethyl-2,3-dihydro-1H-inden-1-amine involves multi-step organic transformations that highlight the importance of fluorine chemistry in modulating biological activity. The presence of two fluorine atoms at the 3-position of the indene core enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in pharmaceutical design. Additionally, the dimethyl substitution at the 2-position contributes to steric hindrance, influencing binding interactions with biological targets.

In recent years, there has been a surge in research focused on indene derivatives due to their potential applications in treating various therapeutic conditions. Studies have demonstrated that modifications in the indene scaffold can lead to compounds with enhanced binding affinity and selectivity for enzymes and receptors involved in disease pathways. For instance, related indene derivatives have been investigated for their roles in modulating G protein-coupled receptors (GPCRs) and ion channels, which are key targets in neurological and cardiovascular disorders.

The fluorinated amine moiety in 3,3-Difluoro-2,2-dimethyl-2,3-dihydro-1H-inden-1-amine is particularly noteworthy for its ability to influence pharmacokinetic properties. Fluorine atoms are known to increase metabolic stability by resisting hydrolysis and oxidation, thereby extending the half-life of drugs. Furthermore, fluorine can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity. This dual role makes fluorinated indenes an attractive scaffold for designing next-generation therapeutics.

Recent advancements in computational chemistry have enabled the rapid screening of indene derivatives like 3,3-Difluoro-2,2-dimethyl-2,3-dihydro-1H-inden-1-amine for their potential bioactivity. Molecular docking studies have revealed that this compound exhibits promising interactions with enzymes such as kinases and proteases, which are overexpressed in cancer cells. The combination of fluorine and methyl groups at strategic positions allows for optimal alignment with active sites, suggesting its utility as a lead compound in oncology research.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug development. Indenes, with their rigid aromatic structure and diverse functionalization possibilities, offer a versatile platform for creating novel molecular entities. 3,3-Difluoro-2,2-dimethyl-2,3-dihydro-1H-inden-1-amine exemplifies how structural modifications can yield compounds with tailored properties for specific therapeutic applications. Its incorporation into drug candidates may pave the way for innovative treatments targeting neurological disorders or inflammatory diseases.

From a synthetic chemistry perspective, 3,3-Difluoro-2,2-dimethyl-2,3-dihydro-1H-inden-1-amine serves as a valuable intermediate for constructing more complex molecules. The availability of this compound allows researchers to explore derivative structures through functional group transformations such as halogenation or alkylation. Such modifications can further refine pharmacological profiles by fine-tuning electronic distributions or steric bulk around critical binding sites.

The growing interest in fluorinated compounds is also driven by their role in agrochemical applications beyond pharmaceuticals. Fluorine-containing molecules often exhibit improved environmental stability and resistance to degradation under field conditions. While this discussion focuses on medicinal chemistry applications of CAS No. 1557400-41-5, its broader utility across multiple industries underscores the versatility of fluorinated heterocycles.

In conclusion,3,3-Difluoro - 2 , 2 - dimethyl - 2 , 3 - dihydro - 1 H - inden - 1 - amine represents a significant advancement in medicinal chemistry due to its unique structural features and potential bioactivity. The interplay between fluorine substitution and methyl groups at key positions enhances its suitability as a scaffold for drug discovery programs targeting various diseases. As research continues to uncover new therapeutic applications for indene derivatives,CAS No .1557400 -41 -5 is poised to play an instrumental role in developing innovative treatments that address unmet medical needs.